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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and
experimental protocols for the use of Ciapavir (SBI-0953294), a second-generation Smac
mimetic, in mouse models. The primary application described is the reversal of HIV-1 latency.
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Introduction to Ciapavir

Ciapavir is a potent, bivalent small-molecule antagonist of the cellular inhibitor of apoptosis
protein 1 (clAP1).[2] Its mechanism of action involves the activation of the non-canonical NF-kB
signaling pathway, which has been shown to be a critical mediator of HIV-1 latency reversal.[1]
[5] By antagonizing clAP1, Ciapavir leads to the stabilization of NF-kB-inducing kinase (NIK),
promoting the processing of p100 to p52 and subsequent nuclear translocation of p52/RelB
heterodimers. This complex then binds to the HIV-1 Long Terminal Repeat (LTR), driving viral
gene expression and reactivating the latent virus.[1] This "shock and kill" strategy aims to
expose the reactivated virus to the immune system for clearance.[4] In preclinical mouse
models, Ciapavir has demonstrated favorable pharmacokinetic and pharmacodynamic
properties, effectively reversing HIV-1 latency without inducing systemic T cell activation.[1]
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Quantitative Data Summary

The following tables summarize the key quantitative data for Ciapavir administration and its
pharmacokinetic properties in mouse models.

Table 1: Dosage and Administration of Ciapavir in Mouse Models

Parameter Value Mouse Strain Application Reference

Pharmacokinetic
C57BL/6 and

10 mg/kg and 20 ] s, Target
Dosage Humanized BLT [1]
mg/kg ) Engagement,
mice _
Efficacy

Pharmacokinetic
C57BL/6 and

Administration Intraperitoneal ) s, Target
i o Humanized BLT [1]
Route (i.p.) injection ) Engagement,
mice )
Efficacy
Not specified;
o ) General mouse General
Injection Volume  typically <10 S o ] [6][7]
guidelines administration
mi/kg
General mouse General
Needle Gauge 25-27g o o ) [6][7]
guidelines administration

Table 2: Pharmacokinetic Parameters of Ciapavir in C57BL/6 Mice
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Value (at 10 mg/kg,
Parameter Notes Reference

i.p.)

Half-life (t%2) 2.9 hours [1]

~20-fold higher than

first-generation Demonstrates
Plasma Concentration =~ compound (SBI- improved in vivo [1]
0637142) 2 hours exposure

post-injection

Sustained clAP1 ]
] Assessed in spleen
Target Engagement degradation for at [1]
and thymus
least 24 hours

Experimental Protocols
In Vivo Ciapavir Administration for HIV-1 Latency
Reversal in Humanized Mice

This protocol is based on the efficacy studies conducted in bone marrow, liver, thymus (BLT)
humanized mice.[1][6]

Objective: To evaluate the efficacy of Ciapavir in reactivating latent HIV-1 in vivo.
Materials:

o Ciapavir (SBI-0953294)

e Vehicle control (e.qg., sterile PBS or as optimized for solubility)

o HIV-1 infected BLT humanized mice with suppressed viral loads on antiretroviral therapy
(ART)

 Sterile syringes (1 ml) and needles (25-27 gauge)
» Standard animal handling and restraint equipment

Procedure:
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e Animal Model: Utilize BLT humanized mice previously infected with HIV-1.

o ART Suppression: Initiate daily ART approximately 4 weeks post-infection and continue for at
least 7 weeks to ensure viral loads are suppressed to undetectable levels.[1]

» Ciapavir Preparation: Prepare Ciapavir solution in a sterile vehicle at the desired
concentration for injection (e.g., for a 10 mg/kg dose in a 25g mouse, prepare a solution that
delivers the dose in a volume of ~250 pl).

o Administration: a. Restrain the mouse securely. One-person or two-person techniques can
be used. For the one-person method, grasp the loose skin over the shoulders and behind the
ears, ensuring the skin is taut but not restricting breathing. Tuck the tail to secure the lower
body. b. Position the mouse with its head tilted downwards. c. lIdentify the injection site in the
lower right quadrant of the abdomen.[6] d. Insert a 25-27 gauge needle at a 30-40° angle,
with the bevel facing up.[6] e. Gently aspirate to ensure the needle has not entered a blood
vessel or internal organ.[6] f. Inject the prepared Ciapavir solution (10 or 20 mg/kg) or
vehicle control intraperitoneally.[1]

o Post-Administration Monitoring: a. Return the animal to its cage and monitor for any signs of
distress or complications. b. Continue daily ART throughout the experiment to prevent viral
spread.[1]

o Sacrifice and Sample Collection: At 2 days post-Ciapavir administration, euthanize the mice.

[1]

e Endpoint Analysis: a. Collect plasma and bone marrow samples. b. Isolate RNA from the
collected samples. c. Perform quantitative RT-PCR (gRT-PCR) with HIV-1 gag-specific
primers to measure viral gene expression.[1]

Pharmacokinetic and Pharmacodynamic Analysis in
C57BL/6 Mice

Objective: To assess the pharmacokinetic profile and target engagement of Ciapavir.
Materials:

o Ciapavir (SBI-0953294)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://www.ltk.uzh.ch/dam/jcr:96700335-d0e8-4c4b-a3f4-5ebcbe1d680c/SOP-LTK-TRT-10-C-EN%20ip%20injection.pdf
https://www.ltk.uzh.ch/dam/jcr:96700335-d0e8-4c4b-a3f4-5ebcbe1d680c/SOP-LTK-TRT-10-C-EN%20ip%20injection.pdf
https://www.ltk.uzh.ch/dam/jcr:96700335-d0e8-4c4b-a3f4-5ebcbe1d680c/SOP-LTK-TRT-10-C-EN%20ip%20injection.pdf
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#application-notes-and-protocols-for-ciapavir-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16224725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e C57BL/6 mice

o Equipment for blood collection (e.g., retro-orbital or tail-vein sampling)
o Materials for tissue harvesting (spleen, thymus)

o Protein lysis buffer and Western blot reagents

e LC-MS/MS equipment for plasma drug concentration analysis
Procedure:

o Administration: Administer Ciapavir (10 mg/kg or 20 mg/kg) via intraperitoneal injection as
described in Protocol 3.1.[1]

o Pharmacokinetic Analysis: a. Collect blood samples at various time points post-injection
(e.q.,0,0.5,1, 2, 4, 8, 24 hours). b. Process blood to obtain plasma. c. Analyze Ciapavir
concentration in plasma using a validated LC-MS/MS method. d. Calculate pharmacokinetic
parameters such as half-life (t%2), Cmax, and AUC.

» Pharmacodynamic (Target Engagement) Analysis: a. Euthanize mice at different time points
post-injection (e.g., 2 and 24 hours).[1] b. Harvest spleen and thymus tissues. c. Prepare
protein lysates from the tissues. d. Perform Western blot analysis to assess the degradation
of clAP1 and clAP2 proteins.[1] Use appropriate primary antibodies against clAP1 and
clAP2, and a loading control (e.g., actin or GAPDH).

Cytokine Release Assay

Objective: To evaluate the potential for Ciapavir to induce systemic immune activation.
Materials:

o Ciapavir (SBI-0953294)

e C57BL/6 mice

» Positive control: Lipopolysaccharide (LPS) at 2 mg/kg
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e Equipment for serum collection
e Multiplex cytokine assay kit (e.g., Luminex-based)
Procedure:

o Administration: Dose C57BL/6 mice with Ciapavir (10 and 20 mg/kg, i.p.), vehicle, or LPS (2
mg/kg, i.p.) as a positive control.[1]

o Sample Collection: Collect blood at 2 and 24 hours after compound administration and
process to obtain serum.[1]

o Cytokine Analysis: Analyze the serum samples for levels of various cytokines (e.g., IL-6,
TNF-a, IL-1[, etc.) using a multiplex immunoassay.[1]

o Data Analysis: Compare cytokine levels in Ciapavir-treated groups to the vehicle and LPS-
treated groups.

Visualizations
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Non-Canonical NF-kB Pathway

Ciapavir inhibits degrades NIK phosp p activates
(Smac Mimetic) * clAPL (NF-8 Inducing Kinase) HIV-L LTR Viral RNA Transcription
ucleus

In Vivo Efficacy Study in Humanized Mice

Start: HIV-1 Infection of BLT Mice

Week 4-11: Suppressive ART
(Daily Administration)

weeks

Gay 0 (Week 11): Administer Ciapavir (10 or 20 mg/kg, i.p.) or Vehicla

Gay 0-2: Continue ART and Monitor Animals)

48 hours

Day 2: Euthanize Mice
Collect Plasma & Bone Marrow

Analyze HIV-1 gag RNA by qRT-PCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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